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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

A Comparative Analysis of the Lightfastness of
Organic Yellow Pigments
This guide provides a comparative benchmark of the lightfastness of Pigment Yellow 139 (PY

139) against other commonly used organic yellow pigments: Pigment Yellow 74 (PY 74),

Pigment Yellow 83 (PY 83), and Pigment Yellow 154 (PY 154). The selection of pigments with

high lightfastness is critical for applications requiring long-term color stability, such as in

automotive coatings, high-quality industrial paints, and durable plastics. This document

presents a summary of lightfastness data, a detailed experimental protocol for lightfastness

testing, and a visual representation of the experimental workflow.

Data Presentation: Lightfastness of Selected
Organic Yellow Pigments
The following table summarizes the lightfastness properties of Pigment Yellow 139 and its

alternatives. Lightfastness is rated on the Blue Wool Scale, where 8 signifies excellent

lightfastness and 1 indicates very poor lightfastness.
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Pigment
Chemical
Class

C.I. Name C.I. Number

Lightfastne
ss (Full
Shade, 1-8
Scale)

Key
Characteris
tics

Pigment

Yellow 139
Isoindoline P.Y. 139 56298 8

Reddish

yellow shade

with excellent

weather and

light fastness.

[1][2] Suitable

for high-

grade

industrial

finishes and

automotive

coatings.[1]

Pigment

Yellow 74
Monoazo P.Y. 74 11741 6-7

A bright,

greenish-

yellow

pigment with

high tinting

strength.[3][4]

Its

lightfastness

is considered

good,

especially in

deep shades.

[4][5]

Pigment

Yellow 83

Diarylide P.Y. 83 21108 7-8 A reddish-

shade yellow

pigment with

good heat

resistance

and solvent

resistance.[6]
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[7] It offers

excellent light

and weather

resistance.[7]

Pigment

Yellow 154

Benzimidazol

one
P.Y. 154 11781 8

A greenish-

yellow

pigment with

very good

lightfastness

and weather

fastness.[8] It

is considered

one of the

most

weather-fast

organic

yellow

pigments.[9]

[10]

Experimental Protocol: Lightfastness Testing
The following protocol is based on the ASTM D4303 standard for testing the lightfastness of

pigments.[11][12]

1. Objective: To determine the relative lightfastness of organic yellow pigments by exposing

them to accelerated weathering conditions and measuring the resulting color change.

2. Materials and Apparatus:

Pigment Samples: Pigment Yellow 139, Pigment Yellow 74, Pigment Yellow 83, and
Pigment Yellow 154.
Binder: A suitable vehicle, such as an acrylic emulsion or an alkyd resin, appropriate for the
intended application.
Substrate: Standardized test panels (e.g., aluminum or steel).
Film Applicator: To ensure uniform film thickness.
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Xenon-Arc Weathering Apparatus: Equipped with filters to simulate daylight through window
glass.[12]
Spectrophotometer/Colorimeter: For measuring color coordinates (CIE Lab*).
Blue Wool Standards (ISO 105-B08 or AATCC Test Method 16): For visual assessment and
as a reference for exposure.

3. Sample Preparation:

Disperse each pigment in the binder at a standardized pigment-to-binder ratio to create a
series of paints.
Apply the paints to the test panels using a film applicator to achieve a consistent dry film
thickness.
Prepare two sets of identical samples for each pigment. One set will be exposed to the
xenon-arc apparatus, and the other will be stored in the dark as a control.
Allow the coated panels to dry and cure completely according to the binder manufacturer's
instructions.

4. Experimental Procedure:

Measure the initial CIE Lab* color coordinates of all test and control panels using a
spectrophotometer.
Place one set of the prepared panels in the xenon-arc weathering apparatus. The other set
(controls) should be stored in a dark, room-temperature environment.
Expose the samples to irradiance from the xenon-arc lamp, simulating daylight filtered
through glass.[12] The typical irradiance level is 0.35 W/m²/nm at 340 nm.[12]
Maintain the relative humidity at approximately 55 ± 5% and the black panel temperature at a
specified level, typically around 63°C.[13]
Periodically remove the samples from the weathering apparatus at predetermined intervals
of radiant exposure (e.g., 500, 1000, 1500, and 2000 hours).
At each interval, measure the CIE Lab* color coordinates of the exposed samples.

5. Data Analysis:

Calculate the total color change (ΔEab) for each exposed sample at each interval using the
CIE 1976 Lab color difference equation: ΔEab = √[(ΔL)² + (Δa)² + (Δb)²] where ΔL, Δa, and
Δb* are the differences in the L, a, and b* values between the exposed sample and its
corresponding unexposed control.
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Compare the ΔEab values of the different pigments at each exposure interval. A smaller
ΔEab value indicates greater lightfastness.
Assign a lightfastness rating based on the Blue Wool Scale by comparing the fading of the
pigment samples to the fading of the Blue Wool standards exposed under the same
conditions.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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